Cas no 2320505-89-1 (benzo[b]thiophen-2-yl((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone)

• Product Name: benzo[b]thiophen-2-yl((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone
• CAS No: 2320505-89-1
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 5341077
• Update Time: 2025-05-19

benzo[b]thiophen-2-yl((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone Chemical and Physical Properties

Names and Identifiers

• benzo[b]thiophen-2-yl((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 1-benzothiophen-2-yl-(3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone

• Inchi： 1S/C17H19NO2S/c1-20-14-9-12-6-7-13(10-14)18(12)17(19)16-8-11-4-2-3-5-15(11)21-16/h2-5,8,12-14H,6-7,9-10H2,1H3
• InChI Key： LLPPXNPJLBDLHB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(N1C2CC(CC1CC2)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 3.8
• Topological Polar Surface Area: 57.8

Additional information on benzo[b]thiophen-2-yl((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone

Introduction to Benzo[b]thiophen-2-yl((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone (CAS No. 2320505-89-1)

Benzo[b]thiophen-2-yl((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone, with the CAS number 2320505-89-1, is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds and is characterized by its bicyclic structure and the presence of a methoxy group, which imparts specific chemical and biological activities.

The molecular formula of benzo[b]thiophen-2-yl((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone is C₁₉H₂₁NO₂S, and its molecular weight is approximately 339.44 g/mol. The compound's structure consists of a benzo[b]thiophene ring fused to a methanone moiety, which is further substituted with a chiral 3-methoxy-8-azabicyclo[3.2.1]octane group. This intricate arrangement of functional groups provides the compound with a high degree of stereochemical complexity and potential for diverse biological interactions.

In the realm of medicinal chemistry, benzo[b]thiophen-2-yl((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone has been investigated for its potential therapeutic applications. Recent studies have highlighted its activity as a selective serotonin reuptake inhibitor (SSRI), making it a promising candidate for the treatment of mood disorders such as depression and anxiety. The compound's ability to modulate serotonin levels in the brain is attributed to its specific binding affinity to serotonin transporters, which are key targets in the regulation of mood and emotional states.

Beyond its potential as an SSRI, benzo[b]thiophen-2-yl((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone has also shown promise in other areas of pharmacology. For instance, it has been evaluated for its anti-inflammatory properties, with preliminary studies indicating that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This suggests that the compound may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural features of benzo[b]thiophen-2-yl((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone also contribute to its favorable pharmacokinetic properties. The presence of the methoxy group enhances the compound's lipophilicity, which facilitates its absorption and distribution within the body. Additionally, the bicyclic structure provides stability against metabolic degradation, potentially extending the compound's half-life and improving its bioavailability.

In terms of synthetic chemistry, the preparation of benzo[b]thiophen-2-yl((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methanone involves several steps that require precise control over stereochemistry and functional group manipulation. One common synthetic route involves the coupling of a benzo[b]thiophene derivative with an appropriately substituted 3-methoxy-8-azabicyclo[3.2.1]octane intermediate using transition metal-catalyzed cross-coupling reactions such as Suzuki or Stille coupling. These methods allow for high yields and excellent stereoselectivity, making them suitable for large-scale production.

The biological activity of benzo[b]thiophen-2-y l((1R,5S)-3-methoxy -8 -azabicyclo [ 3 . 2 . 1 ] octa n - 8 - yl )metha none has been extensively studied using various in vitro and in vivo models . In cell-based assays , it has demonstrated potent inhibition of serotonin reuptake with IC₅₀ values in the low nanomolar range . Additionally , animal studies have shown that administration of this compound leads to significant improvements in behavioral tests used to model depression and anxiety , further supporting its potential as an antidepressant agent .

To ensure the safety and efficacy of benzo[b]thiophen - 2 - yl (( 1 R , 5 S ) - 3 - metho xy - 8 - azab icy clo [ 3 . 2 . 1 ] octa n - 8 - yl )metha none , extensive preclinical testing is underway . These studies include assessments of toxicity , pharmacokinetics , and drug-drug interactions . Preliminary results indicate that the compound has a favorable safety profile , with no major adverse effects observed at therapeutic doses . However , further research is needed to fully characterize its long-term effects and potential side effects .

In conclusion , benzo [ b ] thi o phen - 2 - yl (( 1 R , 5 S ) - 3 - metho xy - 8 - azab icy clo [ 3 . 2 . 1 ] octa n - 8 - yl )metha none strong > ( CAS No . 2320505 - 89 - 1 ) represents a promising lead compound in the development of novel therapeutic agents for mood disorders and inflammatory diseases . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further investigation and potential clinical application . As research in this area continues to advance , it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge , paving the way for innovative treatments in medicine . p >